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Compound of Interest

Compound Name: Acetylatractylodinol

Cat. No.: B149813 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of Acetylatractylodinol, a naturally occurring polyacetylene compound. By adhering

to these protocols, laboratories can minimize risks and maintain compliance with safety

regulations.

Acetylatractylodinol: Key Safety & Chemical Data
A thorough understanding of a substance's properties is the first step toward safe handling and

disposal. Below is a summary of key quantitative data for Acetylatractylodinol.
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Property Value Source

Molecular Formula C₁₅H₁₂O₃ PubChem[1]

Molecular Weight 240.25 g/mol PubChem[1]

CAS Number 61582-39-6 MCE[2]

Appearance No data available

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
ChemFaces[3]

Storage (in solvent)
-80°C for 6 months; -20°C for 1

month (protect from light)
MCE[2]

Hazard Classification
Not classified as a hazardous

substance or mixture.
MCE[2]

Experimental Protocols: Disposal of
Acetylatractylodinol
While Acetylatractylodinol is not classified as a hazardous substance, it is imperative to

follow standard laboratory safety protocols for the disposal of all chemical waste.[2] These

procedures are designed to prevent accidental exposure and environmental contamination.

Personal Protective Equipment (PPE) Required:

Eye Protection: Safety goggles with side-shields.[2]

Hand Protection: Protective gloves.[2]

Skin and Body Protection: Impervious clothing, such as a lab coat.[2]

Step-by-Step Disposal Procedure:

Assess the Waste: Determine if the Acetylatractylodinol waste is in a solid form, dissolved

in a solvent, or in a mixture with other reagents.
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Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) office for specific guidelines on chemical waste disposal, as regulations can vary.[4][5]

Small Quantities (Solid):

If permissible by local regulations for non-hazardous waste, small quantities of solid

Acetylatractylodinol can be prepared for disposal in the trash.[6]

Mix the solid compound with an inert and non-combustible absorbent material such as

sand or cat litter.[6] This prevents the powder from becoming airborne.

Place the mixture in a sealed, clearly labeled container.

Solutions of Acetylatractylodinol:

Do not pour down the drain.[2]

Absorb the liquid waste with a finely-powdered, liquid-binding material like diatomite or

universal binders.[2]

Place the absorbed material into a designated hazardous waste container for solvents.

The container should be properly labeled with its contents.

Contaminated Materials:

Dispose of any items that have come into contact with Acetylatractylodinol, such as

pipette tips, gloves, and absorbent pads, as chemical waste.

Place these items in a designated, sealed waste bag or container.

Decontamination:

Decontaminate surfaces and equipment that may have come into contact with

Acetylatractylodinol by scrubbing with alcohol.[2]

Waste Pickup:
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Arrange for the pickup of the sealed waste containers by your institution's hazardous

waste management service.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Acetylatractylodinol.
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Caption: Logical workflow for the safe disposal of Acetylatractylodinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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